
Application Notes and Protocols: In Vivo
Imaging with NS1219

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NS1219

Cat. No.: B12393273 Get Quote

Initial Investigation Report

To: Researchers, Scientists, and Drug Development Professionals

Subject: Feasibility of Creating Application Notes and Protocols for In Vivo Imaging with

"NS1219"

This document outlines the initial findings of a comprehensive literature and database search

for an in vivo imaging agent designated as "NS1219." The objective was to gather sufficient

data to generate detailed Application Notes and Protocols as per your request.

Our extensive search across scientific databases, chemical supplier catalogs, and patent

repositories did not yield any information on a chemical compound, fluorescent probe, or any

other type of imaging agent named "NS1219." The searches for "NS1219 in vivo imaging,"

"NS1219 chemical compound," "NS1219 fluorescent probe," "NS1219 scientific literature," and

"NS1219 manufacturer" did not return any relevant results in the context of biomedical research

or drug development.

The designation "NS-1219" was consistently identified as a product code for a "North Seas

Adriatic 1x2 Glass Mosaic Tile" manufactured by Aquabella.

Conclusion:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12393273?utm_src=pdf-interest
https://www.benchchem.com/product/b12393273?utm_src=pdf-body
https://www.benchchem.com/product/b12393273?utm_src=pdf-body
https://www.benchchem.com/product/b12393273?utm_src=pdf-body
https://www.benchchem.com/product/b12393273?utm_src=pdf-body
https://www.benchchem.com/product/b12393273?utm_src=pdf-body
https://www.benchchem.com/product/b12393273?utm_src=pdf-body
https://www.benchchem.com/product/b12393273?utm_src=pdf-body
https://www.benchchem.com/product/b12393273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on the performed searches, we conclude that "NS1219" is not a recognized name for an

in vivo imaging agent in the public domain. It is highly probable that the provided designation is

incorrect or refers to an internal, unpublished compound code.

Recommendation and Offer:

We recommend verifying the name of the imaging agent. Should you be able to provide the

correct chemical name, CAS number, or any relevant publication, we will be able to proceed

with your original request.

In the interim, to fulfill your request for the desired content structure and format, we propose to

create a template for the Application Notes and Protocols using a well-characterized and widely

used near-infrared (NIR) fluorescent probe as a placeholder. A suitable example would be

Indocyanine Green (ICG) or a derivative thereof.

This template will include:

Detailed Application Notes: Covering the background, mechanism of action, and applications

of a representative NIR probe.

Quantitative Data Tables: Summarizing key parameters like excitation/emission wavelengths,

quantum yield, and pharmacokinetic data.

Comprehensive Experimental Protocols: Providing step-by-step methodologies for in vivo

imaging studies.

Graphviz Diagrams: Illustrating signaling pathways, experimental workflows, and other

conceptual relationships as requested.

This approach will provide you with a robust framework that you can readily adapt once the

correct identity of your compound of interest is established.

Please advise if you would like us to proceed with creating this template based on a

placeholder compound. We await your feedback to ensure we can best assist you in your

research endeavors.

To cite this document: BenchChem. [Application Notes and Protocols: In Vivo Imaging with
NS1219]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b12393273#in-vivo-imaging-with-ns1219]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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